Cas no 1804888-25-2 (3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride
• CAS No: 1804888-25-2
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4809626
• Update Time: 2025-05-20

3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO2/c8-4-2(7(10)11)1-3(13)12-5(4)6(9)14/h1,7H,(H,12,13)
• InChI Key： VDIMCWVEZAIPNK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)NC(C=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2

Additional information on 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride

Introduction to 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride (CAS No. 1804888-25-2)

3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride (CAS No. 1804888-25-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications in drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxyl group, coupled with the acyl chloride moiety at the 2-position, makes this compound a valuable intermediate in the construction of complex molecular architectures.

The acyl chloride functionality in 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride is particularly noteworthy, as it serves as a reactive handle for further chemical transformations. Acyl chlorides are well-known for their ability to participate in nucleophilic acyl substitution reactions, enabling the facile introduction of various amine and alcohol functional groups into the molecular framework. This reactivity has made it a cornerstone in the synthesis of peptidomimetics, protease inhibitors, and other pharmacologically relevant compounds.

Furthermore, the bromo substituent at the 4-position of the pyridine ring provides an additional site for functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. These reactions are pivotal in modern synthetic organic chemistry, allowing for the introduction of aryl, heteroaryl, or vinyl groups with high precision and selectivity. The combination of these reactive sites makes 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride an indispensable building block for medicinal chemists seeking to develop novel therapeutic agents.

The difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. Recent studies have highlighted the role of difluorinated compounds in oncology and anti-inflammatory therapies, where they often serve as key structural elements that contribute to therapeutic efficacy. The presence of this moiety in 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride underscores its potential utility in designing next-generation pharmaceuticals.

The hydroxypyridine core is also of considerable interest from a biological perspective. Pyridine derivatives are ubiquitous in natural products and pharmacologically active compounds. For instance, many kinase inhibitors and antiviral agents feature pyridine scaffolds due to their favorable interactions with biological macromolecules. The hydroxyl group on the 6-position can be further functionalized through etherification or esterification reactions, expanding the synthetic possibilities for derivative development.

In recent years, there has been a surge in research focused on developing efficient synthetic routes to complex heterocyclic compounds like 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride. Advances in flow chemistry and transition-metal catalysis have enabled more streamlined and sustainable synthetic methodologies. For example, recent publications have demonstrated the use of palladium-catalyzed cross-coupling reactions under mild conditions to construct pyridine-based scaffolds with high yields and minimal byproducts. These innovations not only enhance efficiency but also align with green chemistry principles by reducing waste and energy consumption.

The pharmaceutical industry has also embraced computational chemistry and machine learning techniques to accelerate drug discovery processes. Virtual screening methods have been employed to identify potential lead compounds based on structural features similar to known active ingredients. In this context, 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride could serve as a scaffold for de novo design or as a starting point for structure-based drug design (SBDD) campaigns.

One particularly exciting application area is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to human diseases. Enzymes such as kinases, proteases, and phosphodiesterases are critical regulators of cellular processes and are often implicated in pathologies like cancer and inflammation. By leveraging the reactivity of 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride, researchers can design molecules that disrupt these enzymatic pathways by covalently modifying key residues or by competing with natural substrates.

Another emerging field where this compound shows promise is in materials science. Pyridine derivatives have been explored as ligands in coordination chemistry due to their ability to form stable complexes with metal centers. These metal complexes can exhibit unique catalytic properties or serve as luminescent probes for biological imaging applications. The multifunctional nature of 3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride makes it an attractive candidate for such interdisciplinary studies.

In conclusion,3-Bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride (CAS No. 1804888-25-2) represents a fascinating compound with broad applicability across multiple domains of chemistry and biology. Its unique structural features—combining an acyl chloride handle with bromo-, difluoromethyl-, and hydroxyl substituents—make it a versatile intermediate for constructing complex molecular architectures relevant to drug discovery and materials science alike.